Cas no 108051-32-7 (2-Propen-1-one,1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)-)

2-Propen-1-one,1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)- structure
108051-32-7 structure
Product Name:2-Propen-1-one,1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)-
CAS No:108051-32-7
MF:C16H13BrO4
MW:349.176024198532
CID:205630
PubChem ID:6447965
Update Time:2025-04-19

2-Propen-1-one,1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)-
    • (E)-1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
    • 1-(5-Bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)-2-propen-1-one
    • AC1O675M
    • Acrylophenone, 5'-bromo-2',4'-dihydroxy-3-(o-methoxyphenyl)-
    • BRN 5575821
    • LS-123833
    • 2-Propen-1-one, 1-(5-bromo-2,4-dihydroxyphenyl)-3-(2-methoxyphenyl)-
    • 108051-32-7
    • Inchi: 1S/C16H13BrO4/c1-21-16-5-3-2-4-10(16)6-7-13(18)11-8-12(17)15(20)9-14(11)19/h2-9,19-20H,1H3/b7-6+
    • InChI Key: NKFZQIXNOYVXMM-VOTSOKGWSA-N
    • SMILES: BrC1C(=CC(=C(C=1)C(/C=C/C1C=CC=CC=1OC)=O)O)O

Computed Properties

  • Exact Mass: 347.99969
  • Monoisotopic Mass: 347.999722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.539
  • Boiling Point: 521.8°Cat760mmHg
  • Flash Point: 269.4°C
  • Refractive Index: 1.674
  • PSA: 66.76
  • LogP: 3.76500
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